13-Hydroxy-9-oxooctadec-11-enoic acid

• CAS No.: 64013-22-5
• Molecular Formula: C18H32O4
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 13-hydroxy-9-oxooctadec-11-enoic acid
• InChI: InChI=1S/C18H32O4/c1-2-3-7-11-16(19)13-10-14-17(20)12-8-5-4-6-9-15-18(21)22/h10,13,16,19H,2-9,11-12,14-15H2,1H3,(H,21,22)
• InChI Key: CNXCBZXQDAJZLD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C=CCC(=O)CCCCCCCC(=O)O)O

Description

13-Hydroxy-9-methoxy-10-oxo-11-octadecenoic acid, also referred to as 13-Hydroxy-9-oxooctadec-11-enoic acid, is an oxidized linoleic acid metabolite (OXLAM) that belongs to the class of organic compounds known as lineolic acids and derivatives . This compound is of significant interest in biochemical and lipidomics research due to its structural relationship to the well-studied hydroxyoctadecadienoic acid (HODE) family. Researchers investigate oxidized fatty acids like 13-Hydroxy-9-oxooctadec-11-enoic acid for their potential roles in cellular signaling pathways. While direct studies on this compound are emerging, research on related OXLAMs, such as 13-HODE and 13-Oxo-ODE, provides context for its research value. These related metabolites are known to interact with key regulatory systems, including the peroxisome proliferator-activated receptor (PPAR) family, and are involved in the complex interplay between oxidative stress, inflammation, and cellular homeostasis . The formation of such oxidized metabolites is a key area of study in fields like atherosclerosis, diabetes, and cancer biology . This product is provided for research purposes to facilitate the study of lipid oxidation products and their biological activities. This product is designated For Research Use Only (RUO). It is not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Functional Group Variations

13-Hydroperoxy-9,11-octadecadienoic acid

• Key Differences : Replaces the hydroxyl group at C13 with a hydroperoxy (-OOH) group.
• Implications : Hydroperoxy derivatives are often intermediates in oxylipin biosynthesis, acting as precursors to jasmonates or other signaling molecules. The hydroperoxy group increases reactivity, making it prone to redox reactions .

13-OxoODE (13-Oxooctadeca-9Z,11E-dienoic acid)

• Key Differences : Contains a ketone at C13 instead of C9 and an additional double bond (9Z,11E).
• Implications : The shifted ketone alters electronic properties, affecting receptor binding. 13-OxoODE derivatives, such as 13-OxoODE alkyne (product 9004372), are used as "clickable" probes in lipidomics due to their terminal alkyne group, enabling bioorthogonal tagging .

Positional Isomers

(9E,12R)-12-Hydroxyoctadec-9-enoic Acid

• Key Differences : Hydroxyl group at C12 instead of C13 and a single double bond (9E).
• Properties: Liquid at room temperature (melting point 51–52°C), insoluble in water, and non-hazardous under standard handling conditions .
• Applications : Used in studying lipid peroxidation and membrane fluidity due to its stability and solubility in organic solvents .

(Z)-13-Oxo-9-octadecenoic Acid

• Key Differences : Ketone at C13 and a single double bond at C9 (Z-configuration).
• Properties: Molecular weight 296.44 g/mol, distinct from 13-Hydroxy-9-oxooctadec-11-enoic acid due to the absence of a hydroxyl group and altered double-bond positioning .

Structural Analogs with Additional Modifications

13-Hydroxy-9-methoxy-10-oxo-11-octadecenoic Acid

• Key Differences : Methoxy (-OCH₃) group at C9 and a ketone at C10.
• This compound is studied for its role in plant defense mechanisms .

13-OxoODE Alkyne

• Key Differences : Terminal alkyne group at C17 for click chemistry applications.
• Properties: Supplied in ethanol (≥95% purity), oxygen-sensitive, requiring storage at -80°C. Molecular weight 290.4 g/mol, lower than the parent compound due to the alkyne substitution .

Comparative Data Table

Compound Name	Functional Groups	Double Bonds	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Stability
13-Hydroxy-9-oxooctadec-11-enoic acid	-OH (C13), =O (C9)	11E	C₁₈H₃₀O₄	310.43	Not reported	Organic solvents	Moderate
13-Hydroperoxy-9,11-octadecadienoic acid	-OOH (C13), =O (C9)	9Z,11E	C₁₈H₃₂O₄	312.44	Not reported	Lipophilic	Low (reactive)
12-Hydroxyoctadec-9-enoic acid	-OH (C12)	9E	C₁₈H₃₄O₃	298.46	51–52	Organic solvents	High
13-OxoODE Alkyne	=O (C13), alkyne (C17)	9Z,11E	C₁₈H₂₆O₃	290.40	Not reported	Ethanol, chloroform	Low (-80°C storage)
(Z)-13-Oxo-9-octadecenoic acid	=O (C13)	9Z	C₁₈H₃₂O₃	296.44	Not reported	Organic solvents	Moderate

Q & A

Basic Research Questions

Q. What are the recommended analytical methods for structural characterization of 13-Hydroxy-9-oxooctadec-11-enoic acid?

• Methodology : Use high-resolution mass spectrometry (HRMS) to confirm molecular weight and fragmentation patterns. Nuclear magnetic resonance (NMR) spectroscopy, particularly $^{1}\text{H}$- and $^{13}\text{C}$-NMR, is critical for resolving double-bond geometry (e.g., cis vs. trans) and hydroxyl/keto group positions. For stereochemical confirmation, chiral chromatography or circular dichroism (CD) may be required .
• Data Interpretation : Cross-validate spectral data with databases like LIPID MAPS (LMFA classification) and PubChem to resolve ambiguities in isomer identification .

Q. How is 13-Hydroxy-9-oxooctadec-11-enoic acid synthesized in vitro?

• Experimental Design : Enzymatic oxidation of linoleic acid derivatives using lipoxygenases (e.g., 15-LOX) or cytochrome P450 enzymes under controlled oxygen tension. Chemical synthesis may involve regioselective epoxidation followed by hydroxylation .
• Key Considerations : Monitor reaction progress via thin-layer chromatography (TLC) or HPLC to avoid over-oxidation, which can yield hydroperoxide byproducts (e.g., 13-HpODE) .

Advanced Research Questions

Q. What mechanisms underlie the biological activity of 13-Hydroxy-9-oxooctadec-11-enoic acid in inflammatory pathways?

• Mechanistic Insights : The compound modulates PPARγ and NF-κB signaling, as demonstrated in intestinal epithelial cell models. Dose-dependent assays (0.1–10 µM) reveal inhibition of pro-inflammatory cytokines (e.g., IL-6, TNF-α) via competitive binding to receptor sites .
• Contradictions : Some studies report pro-inflammatory effects at higher concentrations (>20 µM), likely due to redox cycling or metabolite generation. Validate findings using siRNA knockdowns of target receptors to isolate pathways .

Q. How can researchers resolve contradictions in reported enzyme interactions of 13-Hydroxy-9-oxooctadec-11-enoic acid?

• Approach : Use isoform-specific enzyme inhibitors (e.g., NDGA for 15-LOX) to differentiate between enzymatic pathways. Pair kinetic assays (e.g., $K_m$ and $V_{max}$ measurements) with molecular docking simulations to identify binding affinities .
• Data Validation : Cross-reference results with lipidomic datasets from public repositories (e.g., LIPID MAPS) to confirm enzyme specificity .

Q. What experimental strategies mitigate instability of 13-Hydroxy-9-oxooctadec-11-enoic acid during storage?

• Best Practices : Store in ethanol at −80°C under argon to prevent autoxidation. Use antioxidants (e.g., BHT) at 0.01% w/v for short-term stability. Monitor degradation via LC-MS, tracking peaks for 9-oxo and 13-hydroxy derivatives .
• Quality Control : Conduct accelerated stability studies (40°C/75% RH for 14 days) to predict shelf life under varying conditions .

Methodological and Regulatory Considerations

Q. How should researchers design assays to quantify 13-Hydroxy-9-oxooctadec-11-enoic acid in biological matrices?

• Protocol : Use deuterated internal standards (e.g., $d_4$-13-HODE) for LC-MS/MS quantification. Solid-phase extraction (SPE) with C18 columns improves recovery rates from plasma or tissue homogenates .
• Sensitivity : Optimize multiple reaction monitoring (MRM) transitions for m/z 295.2 → 171.1 (quantifier) and 295.2 → 195.1 (qualifier) to minimize matrix interference .

Q. What regulatory guidelines govern the safe handling of 13-Hydroxy-9-oxooctadec-11-enoic acid in laboratory settings?

• Compliance : Follow EU Regulation 1272/2008 for classification. While not classified as hazardous, use PPE (gloves, goggles) due to potential irritant effects. Dispose of waste via incineration at >1000°C to prevent environmental persistence .